Cas no 90323-30-1 (1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3 -dione)

• Product Name: 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3 -dione
• CAS No: 90323-30-1
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD00956877
• CID: 1073459
• Update Time: 2025-08-04

1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3 -dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3 -dione

• MDL： MFCD00956877
• Inchi： 1S/C9H7N3O4/c1-11-7-3-2-5(12(15)16)4-6(7)10-8(13)9(11)14/h2-4H,1H3,(H,10,13)
• InChI Key： IYLOMHHYFYUDKZ-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=C(C=CC=2N1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3 -dione Security Information

• HazardClass：IRRITANT

Additional information on 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3 -dione

Introduction to 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 90323-30-1)

The compound 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3-dione, identified by the CAS registry number CAS No. 90323-30-1, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoxalinediones, which are known for their unique structural properties and versatile chemical reactivity. The molecule features a tetrahydroquinoxaline skeleton with a methyl group at position 1 and a nitro group at position 6, making it a valuable substrate for further functionalization and exploration in research settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes that involve strategic protection and deprotection strategies. The synthesis of 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3-dione typically begins with the preparation of the quinoxalinedione core followed by selective substitution reactions to introduce the methyl and nitro groups at specific positions. These reactions are often optimized using catalytic systems that enhance reaction efficiency and selectivity.

The structural uniqueness of this compound has led to its exploration in various fields such as pharmacology and materials science. In pharmacology, the presence of the nitro group at position 6 introduces significant electronic effects that can influence the compound's interaction with biological systems. Recent studies have highlighted its potential as a precursor for developing bioactive molecules with applications in anti-cancer drug design. For instance, researchers have demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines due to their ability to modulate key cellular pathways involved in apoptosis and proliferation.

In materials science, the tetrahydroquinoxaline framework serves as a building block for constructing advanced materials with tailored electronic properties. The methyl group at position 1 contributes to the compound's solubility and stability under various conditions, making it suitable for applications in organic electronics and optoelectronics. For example, recent research has focused on incorporating this compound into polymer blends to enhance their charge transport properties for use in flexible electronic devices.

The synthesis and characterization of CAS No. 90323-30-1 have been extensively documented in peer-reviewed journals over the past decade. One notable study published in the Journal of Organic Chemistry detailed a novel route for synthesizing this compound using microwave-assisted techniques that significantly reduced reaction times while maintaining high yields. Another study reported in Chemical Communications explored its application as a chiral ligand in asymmetric catalysis, showcasing its versatility across different chemical domains.

Moreover, computational studies have provided deeper insights into the electronic structure of this compound using density functional theory (DFT). These studies revealed that the nitro group at position 6 significantly alters the molecule's conjugation pattern and electron distribution, which is critical for understanding its reactivity in both chemical transformations and biological interactions.

In conclusion, 1-Methyl-6-nitro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 90323-30-1) stands out as a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure enables it to serve as both a building block for advanced materials and a precursor for bioactive molecules. As research continues to uncover new facets of its chemistry and biology potential applications will undoubtedly expand further solidifying its importance in modern chemical science.